Cas no 897467-92-4 (2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-6-ethyl-1,3-benzothiazole)

• Product Name: 2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-6-ethyl-1,3-benzothiazole
• CAS No: 897467-92-4
• MF: C₂₁H₂₀N₄OS₂
• MW: 408.539701461792
• CID: 847854
• Update Time: 2023-11-21

2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-6-ethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[4-(6-ethyl-2-benzothiazolyl)-1-piperazinyl]-
• benzo[d]thiazol-2-yl(4-(6-ethylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone
• 2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-6-ethyl-1,3-benzothiazole

• Inchi： 1S/C21H20N4OS2/c1-2-14-7-8-16-18(13-14)28-21(23-16)25-11-9-24(10-12-25)20(26)19-22-15-5-3-4-6-17(15)27-19/h3-8,13H,2,9-12H2,1H3
• InChI Key： UOLAAITVVGAOLG-UHFFFAOYSA-N
• SMILES： S1C2C=C(CC)C=CC=2N=C1N1CCN(C(C2=NC3C=CC=CC=3S2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 571
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines